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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Black 46, also known by its Colour Index name, is a synthetic azo dye characterized

by its deep black hue. As a member of the solvent dye class, it exhibits solubility in organic

solvents and is utilized in various industrial applications, including printing inks and coatings.

For researchers and professionals in drug development, understanding the fundamental

chemical properties of such compounds is a critical first step in assessing their potential for

more advanced applications, including as markers, probes, or components in formulation

studies. This technical guide provides a detailed overview of the known chemical and physical

properties of Solvent Black 46, outlines general experimental protocols for their determination,

and highlights areas where further investigation is required.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Solvent Black 46
based on available technical data. It is important to note that some variations in reported values

exist in the literature, which may be attributable to differences in measurement techniques or

sample purity.

Table 1: General and Chemical Properties of Solvent
Black 46
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Property Value Reference(s)

Chemical Name Solvent Black 46 [1][2][3]

CAS Number 65294-17-9 [1][2][3]

Molecular Formula C₄₃H₄₆N₆O₃S [1][2][3]

Molecular Weight 726.93 g/mol [1][2][3]

Chemical Class Azo Dye [1]

Physical Appearance Black to reddish-black powder [4][5]

Note: Some sources report alternative molecular formulas, such as C₂₅H₃₀N₃.C₁₈H₁₄N₃O₃S

with a molecular weight of 724.92 g/mol .[6][7] The most frequently cited formula is presented

here.

Table 2: Physical Properties of Solvent Black 46
Property Value Reference(s)

Melting Point 125-130 °C [4][5]

Solubility in Water Insoluble [4]

Solubility in Ethanol Soluble [8]

Solubility in Acetone Soluble

Solubility in Butyl Acetate Soluble

Light Fastness Good

Heat Resistance
Information not consistently

available

Experimental Protocols
Detailed experimental protocols for the characterization of Solvent Black 46 are not readily

available in published literature. However, the following section outlines generalized, standard
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methodologies that are broadly applicable to the analysis of solvent dyes. These protocols are

intended to serve as a foundational guide for researchers.

Determination of Melting Point
The melting point of a solid compound is a key indicator of its purity. A sharp melting range

typically suggests a high degree of purity, while a broad range can indicate the presence of

impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the Solvent Black 46 sample is a fine, dry powder. If necessary, gently grind the

sample using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (the onset of melting) and the

temperature at which the last solid particle melts (completion of melting). This range is the

melting point of the sample.[9][10][11][12][13]

Solubility Assessment
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Determining the solubility of a compound in various solvents is crucial for its application in

formulations and for purification processes.

Apparatus:

Vials or test tubes with closures

Vortex mixer or magnetic stirrer

Analytical balance

Various solvents (e.g., water, ethanol, acetone, toluene)

Procedure:

Weigh a precise amount of Solvent Black 46 (e.g., 10 mg) and place it into a vial.

Add a specific volume of the chosen solvent (e.g., 1 mL) to the vial.

Agitate the mixture vigorously using a vortex mixer or magnetic stirrer for a set period (e.g.,

10-15 minutes) at a controlled temperature.

Visually inspect the solution for any undissolved particles. If the solid has completely

dissolved, the dye is considered soluble at that concentration.

If the solid has not dissolved, the mixture can be gently heated to assess the effect of

temperature on solubility.

The process can be repeated with increasing amounts of solvent to determine the

approximate solubility limit.[14][15]

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and characterization of

chemical compounds. While specific spectra for Solvent Black 46 are not publicly available,

the following outlines the general procedures for obtaining them.
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UV-Visible (UV-Vis) Spectroscopy: This technique provides information about the electronic

transitions within a molecule and is particularly useful for colored compounds like dyes.

Procedure:

Prepare a dilute solution of Solvent Black 46 in a suitable transparent solvent (e.g.,

ethanol). The concentration should be adjusted to yield an absorbance reading within the

optimal range of the spectrophotometer (typically 0.1 to 1.0).

Record the UV-Vis spectrum over a relevant wavelength range (e.g., 200-800 nm).

The wavelength of maximum absorbance (λmax) is a characteristic property of the dye.[16]

[17][18][19][20]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in a molecule by measuring the absorption of infrared radiation.

Procedure:

A small amount of the solid Solvent Black 46 sample is mixed with potassium bromide (KBr)

and pressed into a thin pellet.

Alternatively, the spectrum can be obtained using an Attenuated Total Reflectance (ATR)

accessory, where the solid sample is placed directly on the ATR crystal.

The FTIR spectrum is recorded, and the absorption bands are correlated to specific

functional groups (e.g., N=N azo linkage, aromatic C-H, S=O from the sulfonate group).[21]

[22][23]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed

information about the structure and chemical environment of atoms within a molecule.

Procedure:

Dissolve a small amount of Solvent Black 46 in a suitable deuterated solvent (e.g., DMSO-

d₆, CDCl₃).
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Acquire ¹H and ¹³C NMR spectra. The chemical shifts, coupling constants, and integration of

the signals provide insights into the molecular structure.[24][25][26][27][28]

Biological Activity and Toxicological Profile
As an azo dye, Solvent Black 46 belongs to a class of compounds with a wide range of

documented biological activities. Some azo dyes have been shown to possess antimicrobial,

antifungal, and even anticancer properties.[29][30] However, it is crucial to note that the

biological effects are highly structure-dependent.

The toxicological profile of azo dyes is also a significant consideration. A primary concern is the

potential for reductive cleavage of the azo bond (-N=N-) to form aromatic amines, some of

which are known to be mutagenic or carcinogenic.[29] Limited toxicological data is available

specifically for Solvent Black 46. One safety data sheet indicates an acute oral LD50 in rats of

8050 mg/kg, suggesting low acute toxicity.[4] However, a comprehensive toxicological

evaluation would be necessary for any application in drug development or other areas with

potential for human exposure.

Analytical Workflow for Solvent Dye
Characterization
The following diagram illustrates a general workflow for the comprehensive analytical

characterization of a solvent dye such as Solvent Black 46. This logical progression of

experiments ensures a thorough understanding of the compound's identity, purity, and key

properties.
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Initial Characterization
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A general analytical workflow for the characterization of a solvent dye.
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Conclusion
Solvent Black 46 is an azo dye with defined, though not extensively documented, chemical

and physical properties. While its primary applications are industrial, an understanding of its

characteristics is valuable for researchers exploring the broader chemical space of dyes. This

guide summarizes the currently available data and provides a framework for its further

experimental investigation. For any potential application in drug development or related fields,

a comprehensive characterization, including detailed spectroscopic analysis and a thorough

toxicological assessment, is imperative. The lack of publicly available spectral data for Solvent
Black 46 represents a significant knowledge gap that future research could address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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